![molecular formula C16H20FN3O3 B6084640 4-(2-fluorobenzyl)-3-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-piperazinone](/img/structure/B6084640.png)
4-(2-fluorobenzyl)-3-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-piperazinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(2-fluorobenzyl)-3-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-piperazinone is a chemical compound that has been widely researched for its potential therapeutic applications. It is a piperazinone derivative that has shown promising results in various scientific studies.
Mechanism of Action
The exact mechanism of action of 4-(2-fluorobenzyl)-3-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-piperazinone is not fully understood. However, it is believed to act as a partial agonist of the dopamine D2 receptor and a partial agonist of the serotonin 5-HT1A receptor. It also exhibits antagonistic effects on the serotonin 5-HT2A receptor. These actions are thought to contribute to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate several neurotransmitter systems, including dopamine, serotonin, and glutamate. It has been shown to increase dopamine and serotonin release in certain brain regions, which may contribute to its therapeutic effects. It has also been shown to enhance neuroplasticity and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(2-fluorobenzyl)-3-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-piperazinone in lab experiments is its high potency and selectivity for dopamine and serotonin receptors. This allows for precise modulation of these neurotransmitter systems, which can be useful in studying their roles in various physiological and pathological processes. However, one limitation is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on 4-(2-fluorobenzyl)-3-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-piperazinone. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of cognitive impairments associated with various neuropsychiatric disorders. Another direction is to explore its effects on other neurotransmitter systems, such as the glutamate system, which may also play a role in its therapeutic effects. Additionally, future research could focus on developing more efficient synthesis methods and improving the compound's solubility in water to facilitate its use in various experimental settings.
In conclusion, this compound is a promising chemical compound that has shown potential therapeutic applications in various scientific studies. Its mechanism of action involves modulation of dopamine and serotonin receptors, and it has been shown to exhibit antipsychotic, anxiolytic, and antidepressant-like effects. Future research could focus on further investigating its therapeutic applications, exploring its effects on other neurotransmitter systems, and improving its solubility in water to facilitate its use in various experimental settings.
Synthesis Methods
The synthesis of 4-(2-fluorobenzyl)-3-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-piperazinone involves the reaction of 2-(2-isoxazolidinyl)-2-oxoethylamine with 2-fluorobenzyl chloride in the presence of a base. The resulting intermediate is then treated with piperazine to yield the final product. The synthesis method has been optimized to ensure high yield and purity of the compound.
Scientific Research Applications
4-(2-fluorobenzyl)-3-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-piperazinone has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antipsychotic, anxiolytic, and antidepressant-like effects in various animal models. It has also been investigated for its potential use in the treatment of cognitive impairments associated with schizophrenia and Alzheimer's disease.
properties
IUPAC Name |
4-[(2-fluorophenyl)methyl]-3-[2-(1,2-oxazolidin-2-yl)-2-oxoethyl]piperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20FN3O3/c17-13-5-2-1-4-12(13)11-19-8-6-18-16(22)14(19)10-15(21)20-7-3-9-23-20/h1-2,4-5,14H,3,6-11H2,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVMUIZMDNWABDI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(OC1)C(=O)CC2C(=O)NCCN2CC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.